molecular formula C9H18N2O2S B2644628 3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide CAS No. 2133732-05-3

3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide

Cat. No. B2644628
CAS RN: 2133732-05-3
M. Wt: 218.32
InChI Key: HVMMUWACPGYGHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide, also known as AZD-6618, is a small molecule inhibitor that has been developed for the treatment of chronic obstructive pulmonary disease (COPD). COPD is a progressive lung disease that causes breathing difficulties and is associated with significant morbidity and mortality. AZD-6618 has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Stereoselective Synthesis and Ring Expansion

  • Stereoselective Synthesis: Research highlights the stereoselective synthesis of azetidines, including those similar to 3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide. These compounds are prepared from enantiopure β-amino alcohols, showcasing their potential in precise chemical synthesis (Couty, Durrat, & Prim, 2003).
  • Ring Expansion Techniques: Studies also delve into the ring expansion of azetidines to pyrrolidines, emphasizing the transformation of azetidines with a focus on the nature of migrating groups and the stereochemistry of starting materials (Drouillat et al., 2016).

Chemical Transformations and Modifications

  • Azetidine Modifications: The synthesis of azetidine-2-carboxylic acid analogs with various heteroatomic side chains demonstrates the versatile nature of azetidine compounds for chemical modifications (Sajjadi & Lubell, 2008).
  • Functionalized Azetidines: Research into the preparation of functionalized azetidines, including 3-oxo- and 3-ethylideneazetidine derivatives, highlights the diverse potential applications in medicinal chemistry and organic synthesis (Bauman & Duthaler, 1988).

Applications in Medicinal Chemistry

  • Inhibitor Synthesis: The compound has been used in the synthesis of human leukocyte elastase inhibitors, demonstrating its relevance in medicinal chemistry for developing therapeutic agents (Cvetovich et al., 1996).
  • Anti-HIV Activity: Studies on prodrugs of AZT (3'-Azido-2',3'-dideoxythymidine), a key HIV treatment drug, have utilized similar compounds in designing prodrugs to enhance therapeutic efficacy (Parang, Wiebe, & Knaus, 2000).

properties

IUPAC Name

3-(hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H18N2O2S/c1-7(14-2)3-10-9(13)11-4-8(5-11)6-12/h7-8,12H,3-6H2,1-2H3,(H,10,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVMMUWACPGYGHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CNC(=O)N1CC(C1)CO)SC
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H18N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

218.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide

CAS RN

2133732-05-3
Record name 3-(hydroxymethyl)-N-[2-(methylsulfanyl)propyl]azetidine-1-carboxamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.